Cas no 103228-03-1 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI))

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI) structure
103228-03-1 structure
Product Name:Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI)
CAS No:103228-03-1
MF:C31H41NaO9
MW:580.641621351242
CID:208648
PubChem ID:42618408
Update Time:2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI)
    • Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9C
    • sodium,4-[2-[(10R,11R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
    • sodium;4-[2-[(10R,11R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
    • DTXSID50908264
    • Sodium 4-({11-[(3,3-dimethylbutanoyl)oxy]-17-hydroxy-3,20-dioxopregna-1,4-dien-21-yl}oxy)-4-oxobutanoate
    • 103228-03-1
    • sodium;4-[2-[(10R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
    • Inchi: 1S/C31H42O9.Na/c1-28(2,3)16-26(37)40-22-15-30(5)21(20-7-6-18-14-19(32)10-12-29(18,4)27(20)22)11-13-31(30,38)23(33)17-39-25(36)9-8-24(34)35;/h10,12,14,20-22,27,38H,6-9,11,13,15-17H2,1-5H3,(H,34,35);/q;+1/p-1/t20?,21?,22?,27?,29-,30-,31-;/m0./s1
    • InChI Key: NSPRUDFBIUBSNG-FUPWLJAESA-M
    • SMILES: [Na+].O[C@]1(C(COC(CCC(=O)[O-])=O)=O)CCC2C3CCC4=CC(C=C[C@]4(C)C3C(C[C@@]21C)OC(CC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 580.264828
  • Monoisotopic Mass: 580.264828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147

Experimental Properties

  • Boiling Point: 707.2°Cat760mmHg
  • Flash Point: 223.9°C
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